N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide

• IUPAC Name: N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide
• InChI: InChI=1S/C18H20FNO4/c1-4-15(24-14-8-5-12(19)6-9-14)18(21)20-13-7-10-16(22-2)17(11-13)23-3/h5-11,15H,4H2,1-3H3,(H,20,21)
• InChI Key: JIWXBIJKINAXLE-UHFFFAOYSA-N
• Canonical SMILES: CCC(C(=O)NC1=CC(=C(C=C1)OC)OC)OC2=CC=C(C=C2)F
• Molecular Formula: C18H20FNO4
• Molecular Weight: 333.4 g/mol

Description

N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide, also known as FUB-AMB, is a synthetic cannabinoid that has gained attention in recent years due to its potential use in scientific research. This compound is a potent agonist of the cannabinoid receptors, which are located throughout the body and play a key role in regulating various physiological processes. FUB-AMB has been synthesized using various methods and has been the subject of several scientific studies to understand its mechanism of action and potential applications.

Mechanism of Action

N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide binds to the cannabinoid receptors, primarily CB1 and CB2, which are located throughout the body. Activation of these receptors by N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide leads to various physiological effects, including pain relief, appetite stimulation, and immune modulation. N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has been shown to have a high affinity for these receptors, making it a potent agonist.
Biochemical and Physiological Effects:
N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has been shown to have various biochemical and physiological effects, primarily through its interaction with the cannabinoid receptors. Activation of these receptors by N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide leads to the release of neurotransmitters such as dopamine and serotonin, which play a key role in regulating mood and behavior. N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has also been shown to have analgesic effects, reducing pain sensation in animal models. Additionally, N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has been shown to stimulate appetite and modulate immune function.

Advantages and Limitations for Lab Experiments

N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has several advantages for use in lab experiments, primarily its potent agonistic activity towards the cannabinoid receptors. This makes it a useful tool for studying the effects of cannabinoid receptor activation on various physiological processes. However, N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide also has several limitations, including its potential for abuse and its lack of specificity for the cannabinoid receptors. Additionally, N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has not been extensively studied in humans, limiting its potential therapeutic applications.

Future Directions

There are several potential future directions for research on N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide. One area of interest is the development of more specific agonists for the cannabinoid receptors, which could have potential therapeutic applications. Additionally, further studies on the biochemical and physiological effects of N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide could lead to a better understanding of its potential uses in pharmacology. Finally, research on the potential abuse and addiction potential of N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide could help to inform regulatory policies around its use.

Scientific Research Applications

N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has been used in various scientific research applications, primarily in the field of pharmacology. This compound has been shown to have potent agonistic activity towards the cannabinoid receptors, which are involved in various physiological processes such as pain sensation, appetite regulation, and immune function. N-(3,4-dimethoxyphenyl)-2-(4-fluorophenoxy)butanamide has been used to study the effects of cannabinoid receptor activation on these processes and to explore potential therapeutic applications.